Cas no 2763740-58-3 ((4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid)

• Product Name: (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
• CAS No: 2763740-58-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6287233
• PubChem ID: 165981603
• Update Time: 2025-05-24

(4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763740-58-3
• (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
• EN300-37297095

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-12-8-20-7-10-6-9(13(17)18)4-5-11(10)12/h4-6,12H,7-8H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： XRLZCUYJBXHYBC-LBPRGKRZSA-N
• SMILES： O1CC2C=C(C(=O)O)C=CC=2[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid

Comprehensive Overview of (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid (CAS No. 2763740-58-3)

The compound (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid (CAS No. 2763740-58-3) is a chiral intermediate with significant applications in pharmaceutical synthesis and medicinal chemistry. Its unique structure, featuring a benzopyran core and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile building block for drug discovery. Researchers and chemists frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral intermediates like CAS No. 2763740-58-3 has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. The compound's Boc-protected amino group ensures stability during synthetic processes, while the carboxylic acid functionality allows for further derivatization. This dual reactivity aligns with current trends in fragment-based drug design (FBDD), where modular scaffolds are prized for their adaptability.

From an SEO perspective, users often search for queries such as "Boc-protected benzopyran synthesis", "CAS 2763740-58-3 applications", or "chiral building blocks for CNS drugs". These keywords reflect the compound's relevance in both academic and industrial settings. Additionally, its association with green chemistry practices—such as minimizing waste in multi-step syntheses—resonates with environmentally conscious researchers.

The stereochemistry of (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid is critical for its biological activity. The R-configuration at the 4-position often enhances binding affinity to target proteins, a feature exploited in GPCR-targeted therapies. Recent publications highlight its use in optimizing allosteric modulators, addressing challenges like blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease research.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical-grade applications. Suppliers emphasize its compatibility with peptide coupling reagents (e.g., HATU, EDCI), catering to the booming peptidomimetics market. As the industry shifts toward AI-driven molecular design, databases increasingly catalog CAS No. 2763740-58-3 for virtual screening libraries.

In conclusion, (4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid exemplifies the intersection of structural elegance and functional utility. Its role in cutting-edge research—from neuropharmacology to catalysis—ensures sustained interest, while its synthetic accessibility supports scalable production. For researchers navigating the complexities of chiral drug development, this compound remains indispensable.